N-[4-(3-Chlorophenyl)-5-(2-chlorobenzoyl)thiazole-2-yl]-2-[4-(ethylsulfonyl)phenyl]acetamide

• CAS RN: 1361413-10-6
• Molecular Formula: C26H20Cl2N2O4S2
• Molecular Weight: 559.47
• IUPAC Name: N-[5-(2-Chloro-benzoyl)-4-(3-chlorophenyl)-thiazol-2-yl]-2-(4-ethanesulfonyl-phenyl)-acetamide
• InChI: InChI=1S/C26H20Cl2N2O4S2/c1-2-36(33,34)19-12-10-16(11-13-19)14-22(31)29-26-30-23(17-6-5-7-18(27)15-17)25(35-26)24(32)20-8-3-4-9-21(20)28/h3-13,15H,2,14H2,1H3,(H,29,30,31)
• InChI Key: GRWNPFJXINLSNF-UHFFFAOYSA-N
• SMILES: O=C(NC1=NC(C2=CC=CC(Cl)=C2)=C(C(C3=CC=CC=C3Cl)=O)S1)CC4=CC=C(S(=O)(CC)=O)C=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ROR Modulator I; ROR-Modulator-I; RORModulatorI

Description

ROR Modulator I is the first potent inverse agonist of retinoid-related orphan receptor (ROR) with dual selectivity for RORβ and RORγt.

Scientific Research Applications

Antibacterial Activity

• Compounds structurally similar to N-[4-(3-Chlorophenyl)-5-(2-chlorobenzoyl)thiazole-2-yl]-2-[4-(ethylsulfonyl)phenyl]acetamide have been synthesized and evaluated for antibacterial activity against both gram-positive and gram-negative bacteria, showing moderate to good activity (Desai et al., 2008).

Antitumor Activity

• Derivatives bearing different heterocyclic rings, related to the core structure of the compound , have been synthesized and evaluated for their antitumor activity. Some compounds showed considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

Spectroscopic and Quantum Mechanical Studies

• Molecular studies, including spectroscopic and quantum mechanical analyses, have been conducted on related compounds, providing insights into the molecular structure and potential applications in areas like photovoltaic efficiency modeling (Mary et al., 2020).

Antimicrobial Activities

• Novel derivatives of thiazole, a structural component similar to the compound of interest, have been synthesized and demonstrated significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010).

Antiviral Activity

• Research on sulfonamide derivatives of 5-(4-chlorophenyl)-1,3,4-thiadiazole, which shares a part of the chemical structure with the compound , revealed certain anti-tobacco mosaic virus activity (Chen et al., 2010).

Anticonvulsant Agents

• Studies on derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, similar to the compound of interest, indicated potential anticonvulsant effects, with some compounds showing protection against picrotoxin-induced convulsion (Farag et al., 2012).